![molecular formula C21H45N B1581549 Triheptylamine CAS No. 2411-36-1](/img/structure/B1581549.png)
Triheptylamine
Overview
Description
Triheptylamine is an organic compound with the molecular formula C21H45N . It has a molecular weight of 311.589 Da . It is a clear liquid at room temperature .
Molecular Structure Analysis
This compound has a simple structure with 21 carbon atoms, 45 hydrogen atoms, and 1 nitrogen atom . It has 18 freely rotating bonds . The molecule is nonpolar with a polar surface area of 3 Å .Physical And Chemical Properties Analysis
This compound has a density of 0.8±0.1 g/cm3 . It has a boiling point of 332.4±10.0 °C at 760 mmHg . The enthalpy of vaporization is 57.5±3.0 kJ/mol . The flash point is 132.1±6.6 °C . The index of refraction is 1.451 . The molar refractivity is 103.1±0.3 cm3 . The polarizability is 40.9±0.5 10-24 cm3 . The surface tension is 29.8±3.0 dyne/cm . The molar volume is 382.4±3.0 cm3 .Scientific Research Applications
1. Virology and Entomology
- Mosquito Handling and Virus Recovery : Triethylamine has been used effectively to anesthetize mosquitoes for virus recovery in field research, without the need for a cold chain. This is beneficial for conducting research in remote tropical environments (O’guinn & Turell, 2002).
2. Chemical Sensors
- Triethylamine Gas Sensing : A study developed a sensor based on Pt and Ce modified In2O3 to detect triethylamine gas, which is harmful to human health. This sensor shows potential for applications in healthcare and environmental monitoring (Zhou et al., 2020).
3. Horticulture
- Role in Superficial Scald in Apples : Research has investigated the role of compounds like diphenylamine in the development of superficial scald in apples, showing how chemical treatments can affect fruit storage and quality (Du & Bramlage, 1994).
4. Analytical Chemistry
- Enhancing Chemiluminescence : Triethylamine was found to significantly enhance the chemiluminescence intensity in a carbon dots/K2S2O8 system, leading to the development of a sensor for TEA detection (H. Zhang, X. Zhang & Dong, 2015).
5. Biomedical Applications
- Bioanalytical Method Development : Triethylamine was used in a bioanalytical method for the estimation of certain co-administered drugs in human plasma and pharmaceutical dosage forms, showcasing its role in pharmaceutical analysis (Talaat, 2017).
6. Environmental Monitoring
- Sensing and Catalytic Oxidation of Triethylamine : Research focused on developing efficient sensors and methods for detecting and converting triethylamine, a harmful volatile organic compound. Atomically dispersed Pt on WO3 showed high sensitivity and selectivity for triethylamine detection (Gu et al., 2019).
Safety and Hazards
Triheptylamine should be handled with care to avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Mechanism of Action
are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair. They are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group . In the case of Triheptylamine, the nitrogen atom is bonded to three heptyl groups.
properties
IUPAC Name |
N,N-diheptylheptan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H45N/c1-4-7-10-13-16-19-22(20-17-14-11-8-5-2)21-18-15-12-9-6-3/h4-21H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLZGJKHEVKJLLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCN(CCCCCCC)CCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H45N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0062391 | |
Record name | 1-Heptanamine, N,N-diheptyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2411-36-1 | |
Record name | Triheptylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2411-36-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Heptanamine, N,N-diheptyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002411361 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Heptanamine, N,N-diheptyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Heptanamine, N,N-diheptyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Triheptylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.561 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How can Triheptylamine be utilized in analytical chemistry, particularly for halide determination?
A: this compound plays a crucial role in a novel method for determining halide concentrations in aqueous solutions. [] The process involves extracting bromide, iodide, and chloride from the aqueous solution using a toluene-alcohol solution containing Tetraheptylammonium carbonate. This compound is a key component of the Tetraheptylammonium cation. This cation forms ion pairs with the halides, enabling their extraction into the organic phase. Subsequently, the extracted Tetraheptylammonium halides are subjected to thermal degradation at temperatures exceeding 150°C within a gas chromatograph. This degradation process yields 1-haloheptanes and this compound. The generated halocarbons are then separated and detected by the gas chromatograph, allowing for the quantitative analysis of bromide, chloride, and iodide at parts-per-million (ppm) levels. []
Q2: Can this compound be used in the synthesis of zeolites, and what role does it play in the process?
A: While traditionally considered unsuitable due to its hydrophobic nature, this compound has been successfully employed as a structure-directing agent (OSDA) in the synthesis of hierarchically porous SAPO-31. [] This innovative approach utilizes a biphasic toluene/water media, overcoming the solubility limitations typically associated with hydrophobic OSDAs in conventional hydrothermal synthesis. this compound's role is crucial in directing the crystallization process, ultimately influencing the acidity and diffusion properties of the resulting SAPO-31. The synthesized material exhibits a self-assembled, nanocrystalline structure, as confirmed through various characterization techniques. [] Notably, this method offers a simple, cost-effective, and porogen-free route to synthesize hierarchical SAPO materials with controllable Si/Al ratios, highlighting the potential of this compound in zeolite synthesis. []
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